5-(2-Fluorophenyl)-2-methoxynicotinic acid, 95%

• IUPAC Name: 5-(2-fluorophenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO3/c1-18-12-10(13(16)17)6-8(7-15-12)9-4-2-3-5-11(9)14/h2-7H,1H3,(H,16,17)
• InChI Key: VPBMNDILFNDFDX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)C2=CC=CC=C2F)C(=O)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID80673433
• Molecular Weight: 247.22 g/mol
• CAS RN: 1214381-65-3

Description

5-(2-Fluorophenyl)-2-methoxynicotinic acid, or 5-FPNA, is a synthetic compound with a wide range of applications in scientific research. It has been used in a variety of experiments to study the biochemical and physiological effects of various compounds. 5-FPNA has been used to study the mechanisms of action of compounds, as well as their biochemical and physiological effects.

Scientific Research Applications

5-FPNA is used in a variety of scientific research applications. It has been used to study the mechanisms of action of compounds, as well as their biochemical and physiological effects. It has also been used to investigate the effects of various compounds on the nervous system, as well as the effects of various compounds on the cardiovascular system. Additionally, it has been used to study the effects of various compounds on the immune system and the endocrine system.

Mechanism of Action

The mechanism of action of 5-FPNA is not completely understood. However, it is believed that it acts as an agonist of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in a variety of physiological processes, including learning and memory, reward and motivation, and anxiety and depression. It is thought that 5-FPNA binds to the receptor and activates it, resulting in a variety of effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FPNA are not fully understood. However, it is believed to have a variety of effects on the nervous, cardiovascular, immune, and endocrine systems. In animal studies, 5-FPNA has been shown to have anxiolytic and antidepressant-like effects. Additionally, it has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

The use of 5-FPNA in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and it is relatively stable under a variety of conditions. Additionally, it is relatively non-toxic and has a low potential for abuse. However, there are some limitations to the use of 5-FPNA in laboratory experiments. It is not known to be effective in all animal models, and it is not known to be effective in human models. Additionally, the effects of 5-FPNA on the nervous, cardiovascular, immune, and endocrine systems are not fully understood.

Future Directions

There are a number of potential future directions for the use of 5-FPNA in scientific research. One potential direction is to further investigate the effects of 5-FPNA on the nervous, cardiovascular, immune, and endocrine systems. Additionally, further research could be conducted to investigate the potential therapeutic applications of 5-FPNA, such as its use as an anxiolytic or antidepressant. Finally, further research could be conducted to investigate the potential for 5-FPNA to be used as a tool to study the mechanisms of action of various compounds, as well as their biochemical and physiological effects.

Synthesis Methods

5-FPNA can be synthesized by a two-step sequence. The first step involves the reaction of 2-fluorophenol with 2-methoxy-N-methylpiperidine to form 5-fluorophenyl-2-methoxynicotinic acid. The second step involves the reaction of 5-fluorophenyl-2-methoxynicotinic acid with lithium aluminum hydride to form the desired product. The reaction is typically conducted in aqueous solution at room temperature.